Cas no 104321-63-3 ((R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate)

• Product Name: (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate
• CAS No: 104321-63-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD00075540
• CID: 137175
• PubChem ID: 57651681
• Update Time: 2025-07-23

(R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate
• 2-Propenoic acid,3-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (2Z)-
• Ethyl (R)-cis-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propenoate
• ethyl (2Z)-3-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-2-enoate
• ethyl (R)-cis-4,5-O-isopropyl.-4,5-di-hydroxy-2-pentenoate
• 104321-63-3
• 91926-90-8
• 2-Propenoic acid,3-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-,ethyl ester,(2Z)-
• ethyl (Z)-3-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-2-enoate
• (Z)-ETHYL-4,5-O-ISOPROPYLIDENE-(R)-4,5-DIHYDROXY-2-PENTENOATE
• SCHEMBL9914107
• GZVXALXOWVXZLH-RPSMYOMKSA-N
• ethyl (2Z)-3-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-propenoate
• Ethyl (R)-cis-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propenoate, >=97.0% (sum of enantiomers, GC)

• MDL： MFCD00075540
• Inchi： 1S/C10H16O4/c1-4-12-9(11)6-5-8-7-13-10(2,3)14-8/h5-6,8H,4,7H2,1-3H3/b6-5-/t8-/m1/s1
• InChI Key： GZVXALXOWVXZLH-RPSMYOMKSA-N
• SMILES： O1[C@H](/C=C\C(=O)OCC)COC1(C)C

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.044 g/mL at 20 °C(lit.)
• Boiling Point: 240.984°C at 760 mmHg
• Flash Point: 97.222°C
• Refractive Index: n20/D 1.448
• PSA: 44.76
• LogP: 1.25720
• Optical Activity: [α]20/D −114±3°, c = 0.5% in chloroform

(R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate

(R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, CAS no. 104321-63-3, identified as (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its complex molecular architecture, is emerging as a valuable tool in the development of innovative therapeutic agents and research methodologies.

The molecular structure of (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate consists of an acrylate moiety linked to a dioxolane ring substituted with two methyl groups. This configuration imparts distinct reactivity and stability, making it a versatile intermediate in organic synthesis. The presence of the (R,Z) stereocenters further enhances its utility in chiral chemistry, where enantioselective synthesis and resolution are critical for pharmaceutical applications.

In recent years, the field of chemical biology has witnessed remarkable advancements in the development of prodrug strategies and drug delivery systems. The acrylate functional group in (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate offers a unique platform for designing prodrugs that can be selectively activated in vivo. This property is particularly valuable for enhancing bioavailability and targeting specific cellular compartments. For instance, studies have demonstrated that acrylate-based prodrugs can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions, thereby improving therapeutic efficacy.

Moreover, the dioxolane ring in this compound contributes to its stability under various environmental conditions, making it an excellent candidate for industrial applications. The dimethyl substitution on the dioxolane ring further enhances its resistance to hydrolysis and oxidation, ensuring prolonged shelf life and consistent performance. These characteristics make (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate a promising candidate for use in formulations requiring high stability and reliability.

The compound's potential in drug development is further underscored by its ability to participate in various chemical reactions, including Michael additions and Diels-Alder reactions. These reactions are fundamental to the synthesis of complex organic molecules and have been widely used in the development of novel pharmaceuticals. For example, Michael addition reactions involving acrylates can be employed to construct carbon-carbon bonds efficiently, which is crucial for building intricate drug molecules.

Recent research has also explored the use of (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate in polymer chemistry. The acrylate group's ability to undergo polymerization makes it an ideal monomer for creating biodegradable polymers. These polymers have found applications in drug delivery systems, where they can be designed to release APIs at controlled rates. Additionally, the dioxolane ring's stability ensures that the polymer remains intact until it reaches its target site, thereby enhancing the precision of drug delivery.

In conclusion, (R,Z)-Ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate represents a significant advancement in the field of chemical biology and pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile compound with broad applications in drug development and material science. As research continues to uncover new methodologies for utilizing this compound, its importance is expected to grow even further. The ongoing exploration of its potential in various fields underscores its significance as a cornerstone molecule in modern chemical biology.